Cas no 476155-40-5 (2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-
• CAS No: 476155-40-5
• MF: C₁₂H₇F₃OS
• MW: 256.243592500687
• CID: 3993368
• PubChem ID: 11736954
• Update Time: 2025-04-22

2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-[4-(trifluoromethyl)phenyl]-
• 4-(4-(Trifluoromethyl)phenyl)thiophene-2-carboxaldehyde
• 4-(4-trifluoromethylphenyl)thiophene-2-carbaldehyde
• SCHEMBL5735069
• 4-[4-(Trifluoromethyl)phenyl]-2-thiophene carbaldehyde
• AKOS004116330
• 476155-40-5
• 4-[4-(trifluoromethyl)phenyl]thiophene-2-carbaldehyde

• Inchi： 1S/C12H7F3OS/c13-12(14,15)10-3-1-8(2-4-10)9-5-11(6-16)17-7-9/h1-7H
• InChI Key： KEJFPCAETPDXQR-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2=CC=C(C(F)(F)F)C=C2)C=1

Computed Properties

• Exact Mass: 256.01697050Da
• Monoisotopic Mass: 256.01697050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų